Methyl 2-(1-(3-methoxypropyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamido)acetate

• IUPAC Name: methyl 2-[[6-(3-methoxypropyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carbonyl]amino]acetate
• InChI: InChI=1S/C18H20N4O5/c1-26-9-5-8-21-13(17(24)19-11-15(23)27-2)10-12-16(21)20-14-6-3-4-7-22(14)18(12)25/h3-4,6-7,10H,5,8-9,11H2,1-2H3,(H,19,24)
• InChI Key: CUFDOZBPUFACJT-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=CC2=C1N=C3C=CC=CN3C2=O)C(=O)NCC(=O)OC
• Molecular Formula: C18H20N4O5
• Molecular Weight: 372.4 g/mol

Description

Methyl 2-(1-(3-methoxypropyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamido)acetate is a useful research compound. Its molecular formula is C18H20N4O5 and its molecular weight is 372.381. The purity is usually 95%.
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Scientific Research Applications

Large-Scale Synthesis and Chemical Properties

The synthesis and application in large-scale chemical reactions have been a significant focus. The work by Butters (1992) on the synthesis of 4‐ethylpyrimidine showcases a methodology that could potentially apply to the synthesis and manipulation of complex molecules such as the subject compound. This research highlights the possibilities of synthesizing pyrimidine derivatives through strategic chemical reactions, offering insights into the large-scale synthesis that could be relevant for the compound (Butters, 1992).

Antimicrobial and Anti-Inflammatory Applications

Research by Abu‐Hashem, Al-Hussain, and Zaki (2020) has explored novel compounds derived from similar complex molecules for their antimicrobial and anti-inflammatory properties. Although the specific molecule was not the subject of their study, the methodologies and the biological activities observed highlight the potential application areas for related compounds in medicinal chemistry, suggesting that similar structures could be explored for their biological activities (Abu‐Hashem et al., 2020).

Antiprotozoal Agents

The development of antiprotozoal agents through the synthesis of imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, as demonstrated by Ismail et al. (2004), indicates the therapeutic potential of pyrido and pyrimidine derivatives. This study shows that such compounds exhibit strong DNA affinities and significant in vitro and in vivo activities against protozoal infections, which points to the relevance of exploring related compounds for antiprotozoal activities (Ismail et al., 2004).

Synthesis and Antiviral Activity

The synthesis and evaluation of antiviral activities of pyrazolo[3,4-d]pyrimidine analogues by Saxena et al. (1990) provide an example of how derivatives of pyrimidine can be utilized in the search for new therapeutic agents. This research underscores the importance of synthetic chemistry in developing compounds that could serve as leads for antiviral drug development, suggesting a potential area of application for the chemical compound (Saxena et al., 1990).